Cas no 105603-46-1 (Benzoic acid, 2,3-dihydroxy-, propyl ester)

• Product Name: Benzoic acid, 2,3-dihydroxy-, propyl ester
• CAS No: 105603-46-1
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 1157610
• Update Time: 2024-07-26

Benzoic acid, 2,3-dihydroxy-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3-dihydroxy-, propyl ester
• 1-O-Benzoylglycerin
• 3-O-Benzoylglycerol
• Benzoic acid (2,3-dihydroxypropyl) ester
• Benzoic acid 2,3-dihydroxypropyl ester

• Inchi： 1S/C10H12O4/c1-2-6-14-10(13)7-4-3-5-8(11)9(7)12/h3-5,11-12H,2,6H2,1H3
• InChI Key： QZHONAXLUWHXNE-UHFFFAOYSA-N
• SMILES： C(OCCC)(=O)C1=CC=CC(O)=C1O

Computed Properties

• Exact Mass: 196.07356

Experimental Properties

• Density: 1.248±0.06 g/cm3(Predicted)
• Boiling Point: 320.3±22.0 °C(Predicted)
• PSA: 66.76
• pka: 7.86±0.35(Predicted)